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Compound of Interest

Compound Name:
N-Boc-L-valine-O-nitrophenyl

Ester

CAS No.: 41120-72-3

Cat. No.: B1140588

Get Quote

Executive Summary & Physicochemical
Characterization[1]
Boc-Val-ONp is a hydrophobically protected amino acid derivative.[1] Its solubility profile is

dominated by the lipophilic tert-butyl group (Boc) and the aromatic nitrophenyl ester (ONp),

making it highly soluble in organic solvents but practically insoluble in aqueous media.
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Property Detail

Chemical Name
N-(tert-Butoxycarbonyl)-L-valine 4-nitrophenyl

ester

CAS Number 16948-40-6 (L-isomer)

Molecular Formula C₁₆H₂₂N₂O₆

Molecular Weight 338.36 g/mol

Physical State White to off-white crystalline powder

Storage -20°C, desiccated (Moisture Sensitive)

Solubility Profile in Organic Solvents[4][5]
The solubility of Boc-Val-ONp is dictated by "like dissolves like" principles.[1] The molecule

lacks ionizable groups at neutral pH and possesses significant non-polar surface area.
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Solvent Class Solvent
Solubility
Rating

Primary
Application

Technical
Notes

Polar Aprotic DMSO
Excellent (>100

mM)

Enzymatic

Assays

Preferred for

stock solutions.

[1] Low volatility;

difficult to

remove.[1]

Polar Aprotic DMF
Excellent (>100

mM)

Peptide

Synthesis

Standard solvent

for coupling

reactions.[1]

Chlorinated DCM Good
Synthesis /

Workup

Good solubility

but high volatility.

[1] Used for

liquid-phase

synthesis.[1]

Esters Ethyl Acetate Moderate/Good
Extraction /

Purification

Soluble when

hot; less soluble

when cold (basis

for

recrystallization).

[1]

Alcohols Methanol Good Assay Diluent

Caution: Risk of

transesterificatio

n (solvolysis)

upon prolonged

storage.[1]

Alkanes Hexanes Insoluble Precipitation

Used as an anti-

solvent to crash

out the product.

[1]
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Aqueous Water/Buffer Insoluble N/A

Requires organic

co-solvent (e.g.,

10-20% DMSO)

for assay use.[1]

Critical Solubility Insights
The "Assay Paradox": While Boc-Val-ONp is used to test hydrolytic enzymes (like

chymotrypsin), it is insoluble in the aqueous buffers these enzymes require.[1]

Solution: Prepare a high-concentration stock in DMSO or Methanol, then dilute into the

buffer immediately before use.[1] The final organic solvent concentration should typically

be kept <5% to avoid denaturing the enzyme, though the substrate may precipitate if the

concentration exceeds its solubility limit (approx. 0.1–0.5 mM in aqueous buffer).[1]

The Recrystallization System: The differential solubility between Ethyl Acetate (EtOAc) and

Petroleum Ether/Hexanes is the gold standard for purification. The compound dissolves in

hot EtOAc but crystallizes upon cooling and addition of the non-polar anti-solvent.

Stability & Degradation Pathways[1][6]
Understanding solubility is inseparable from understanding stability.[1] Dissolving Boc-Val-ONp

in the wrong solvent or storing it incorrectly leads to degradation.[1]

Hydrolysis (Moisture Sensitivity)
The 4-nitrophenyl ester is an "activated" ester, meaning it is a good leaving group.[1] In the

presence of water (even atmospheric moisture), it hydrolyzes to release Boc-Val-OH and p-

Nitrophenol (yellow color).[1]

Rate: Base-catalyzed.[1] Slow at pH 4-6, moderate at pH 7, rapid at pH >8.[1]

Visual Indicator: If your white powder or clear solution turns yellow, significant degradation

has occurred.

Alcoholysis (Transesterification)
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In primary alcohols (Methanol, Ethanol), the nitrophenyl group can be exchanged for a

methoxy/ethoxy group, especially if traces of base (e.g., tertiary amines) are present.

Impact: This renders the compound inert for active ester coupling and alters kinetic

parameters in assays.

Visualizing the Degradation Logic

Boc-Val-ONp
(Intact Active Ester)

Hydrolysis
(Irreversible)

 + 

Transesterification
(Side Reaction)

 + 

Water / Moisture
(pH > 7)

Methanol / Ethanol
(Nucleophilic Solvent)

Boc-Val-OH
(Inactive Acid)

p-Nitrophenol
(Yellow Chromophore)

 Releases Color

Boc-Val-OMe
(Methyl Ester impurity)

Click to download full resolution via product page

Caption: Degradation pathways of Boc-Val-ONp in protic solvents. Yellow nodes indicate

solvent risks; green indicates the detection byproduct.

Experimental Protocols
Protocol A: Preparation of Stable Stock Solution
(Enzymatic Assay)
Use this for chymotrypsin or esterase kinetic studies.[1]

Solvent Choice: Anhydrous DMSO (Dimethyl Sulfoxide) is preferred over methanol to

prevent transesterification during storage.[1]

Weighing: Weigh approx. 17 mg of Boc-Val-ONp (MW: 338.36) into a microcentrifuge tube.

Dissolution: Add 1.0 mL of DMSO. Vortex for 30 seconds.[1]

Result: 50 mM Stock Solution.[1]
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QC Check: Inspect for yellow color. A clear solution indicates high purity.[1] A yellow tint

indicates free p-nitrophenol (degradation).[1]

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Purification via Recrystallization
Use this if your compound has degraded (turned yellow) or for synthesis purification.[1]

Dissolution: Place crude solid in an Erlenmeyer flask. Add minimal hot Ethyl Acetate (approx.

50-60°C) until fully dissolved.

Precipitation: Remove from heat. Add Petroleum Ether (or Hexanes) dropwise to the hot

solution until a faint, persistent cloudiness appears.

Clarification: Add a few drops of Ethyl Acetate to make the solution clear again.

Crystallization: Allow the flask to cool slowly to room temperature, then place in a fridge

(4°C) for 2-4 hours.

Filtration: Collect the white crystals via vacuum filtration. Wash with cold Hexanes.[1]

Drying: Dry under high vacuum to remove solvent traces.[1]

Protocol C: Solubility Decision Tree
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Start: Boc-Val-ONp Application

What is the application?

Peptide Synthesis Enzymatic Assay Purification

Use DMF or DCM
(High Conc. >100mM)

Stock: DMSO (Anhydrous)
Diluent: Aqueous Buffer (<5% DMSO)

System: EtOAc (Solvent) 
+ Hexanes (Anti-solvent)

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate solvent system based on experimental

intent.
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handling-of-boc-val-onp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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